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Compound of Interest

Compound Name: Hexidium iodide

Cat. No.: B8196024 Get Quote

Document ID: HI-TG-20251215 Version: 1.0 Prepared for: Researchers, Scientists, and Drug

Development Professionals

This document provides a comprehensive technical overview of the chemical and physical

properties of Hexidium iodide, its mechanism of action as a fluorescent stain, and detailed

protocols for its application in microbiological research.

Core Chemical and Physical Properties
Hexidium iodide is a fluorescent nucleic acid stain notable for its ability to selectively

permeate and stain gram-positive bacteria and mammalian cells.[1][2][3][4][5] Its core

properties are summarized below.

Chemical and Spectral Properties
The fundamental chemical and spectral data for Hexidium iodide are presented in Table 1.

This information is critical for preparing stock solutions and designing fluorescence-based

assays.
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Property Value Citation(s)

CAS Number 211566-66-4 [1][6][7]

Molecular Formula C₂₅H₂₈IN₃

Molecular Weight 497.41 g/mol [3][8]

Appearance Red solid [3]

Excitation (max) ~518 nm (upon DNA binding) [1][7][8]

Emission (max) ~600 nm (upon DNA binding) [1][7][8]

Physical and Handling Properties
The physical characteristics and recommended handling and storage conditions for Hexidium
iodide are detailed in Table 2.

Property Value Citation(s)

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[3][6][8]

Melting Point
Data not available in the

provided search results.

Boiling Point
Data not available in the

provided search results.

Storage Conditions
Freeze at < -15 °C; protect

from light and moisture.
[6][8]

Mechanism of Action: Differential Staining
Hexidium iodide's primary application is the differentiation of bacteria based on cell wall

structure.[2][9][10] Its mechanism relies on its differential permeability. The outer membrane of

gram-negative bacteria effectively blocks the entry of the dye.[10][11] In contrast, Hexidium
iodide can penetrate the less complex peptidoglycan layer of gram-positive bacteria,

intercalate with intracellular DNA, and produce a strong red-orange fluorescence.[2][9][10]
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This selective staining allows for the rapid classification of bacteria in suspension, which is

particularly useful for flow cytometry applications.[2][9][11] For staining of gram-negative

bacteria, a permeabilization agent such as EDTA is required to disrupt the outer membrane.[1]

[7]

Figure 1: Mechanism of Differential Bacterial Staining

Experimental Protocols
The following protocol is a representative method for the fluorescent Gram staining of bacteria

in suspension for analysis by flow cytometry or epifluorescence microscopy. This method is

adapted from established procedures using Hexidium iodide in combination with a green

fluorescent, membrane-permeant nucleic acid stain (e.g., SYTO 13) to label the entire bacterial

population.[2][9][10]

Materials and Reagents
Hexidium Iodide (HI)

SYTO 13 (or equivalent green fluorescent nucleic acid stain)

Dimethyl Sulfoxide (DMSO)

10 mM Tris-HCl buffer (pH 7.4) or filter-sterilized water

Bacterial cultures (late log-phase)

Microcentrifuge tubes

Flow cytometer with appropriate filters (e.g., excitation at 488 nm, emission filters for green

and red fluorescence)

Epifluorescence microscope with appropriate filter sets (e.g., FITC/GFP and RFP)

Stock Solution Preparation
Hexidium Iodide Stock (5 mg/mL): Dissolve 5 mg of Hexidium iodide in 1 mL of high-

quality DMSO.[2]
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Hexidium Iodide Working Solution (100 µg/mL): Dilute the stock solution 1:50 (vol/vol) in 10

mM Tris-HCl buffer.[2]

SYTO 13 Working Solution: Prepare according to the manufacturer's instructions.

Staining Protocol
Harvest Bacteria: Centrifuge late log-phase bacterial cultures (e.g., 1 mL) for 5 minutes at

10,000 x g.

Wash Cells: Remove the supernatant and resuspend the bacterial pellet in 1 mL of filter-

sterilized water or appropriate buffer.

Prepare Dye Mixture: In a microcentrifuge tube, combine equal volumes of the Hexidium
iodide working solution and the SYTO 13 working solution. Mix thoroughly.

Stain Suspension: Add 3 µL of the combined dye mixture for every 1 mL of bacterial

suspension. Mix gently but thoroughly.

Incubate: Incubate the suspension for 15 minutes at room temperature, protected from light.

Analysis
For Microscopy: Place 5 µL of the stained bacterial suspension onto a clean glass slide and

cover with a coverslip. Observe using filter sets appropriate for green (SYTO 13, staining all

bacteria) and red (Hexidium iodide, staining gram-positive bacteria) fluorescence. Gram-

positive bacteria will appear red-orange, while gram-negative bacteria will appear green.[2]

[9][10]

For Flow Cytometry: Analyze the stained suspension using a flow cytometer. Set gates to

distinguish bacterial populations from background noise using forward and side scatter.

Differentiate gram-positive (red fluorescent) and gram-negative (green fluorescent)

populations using the appropriate fluorescence channels.[2][11]
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Figure 2: Experimental Workflow for Fluorescent Gram Staining
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Figure 2: Experimental Workflow for Fluorescent Gram Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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